2,4-Dichlorobenzamide

Specification

• CAS No.: 2447-79-2
• Molecular Formula: C7H5Cl2NO
• Molecular Weight: 190.02 g/mol
• IUPAC Name: 2,4-dichlorobenzamide
• Standard InChI: InChI=1S/C7H5Cl2NO/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H2,10,11)
• Standard InChI Key: XXFUNTSOBHSMBU-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)N

Introduction

Chemical Properties and Structure

Molecular Structure

2,4-Dichlorobenzamide consists of a benzene ring with two chlorine atoms substituted at positions 2 and 4, and a carboxamide group (-CONH2) attached to the benzene ring. This structure can be represented by its molecular formula C7H5Cl2NO. The arrangement of the chlorine atoms significantly influences the electronic distribution within the molecule, affecting its chemical reactivity and intermolecular interactions.

The compound has an exact mass of 188.97500 atomic mass units, calculated based on the precise masses of its constituent elements. The structural composition of 2,4-Dichlorobenzamide determines its chemical behavior, including its ability to participate in various chemical reactions, particularly those involving the amide functional group or the chlorinated benzene ring.

Physical Properties

2,4-Dichlorobenzamide exhibits several distinct physical properties that define its behavior under various conditions. These properties are summarized in the following table:

Property	Value
Molecular Weight	190.027 g/mol
Density	1.439 g/cm³
Melting Point	191-194°C (literature)
Boiling Point	279.7°C at 760 mmHg
Flash Point	122.9°C
Appearance	Off-white powder
Polar Surface Area (PSA)	43.09000
LogP	2.79260
Vapor Pressure	0.00396 mmHg at 25°C
Index of Refraction	1.596

The relatively high melting and boiling points indicate strong intermolecular forces, likely hydrogen bonding through the amide group combined with the influence of the chlorine atoms. The LogP value of 2.79260 suggests moderate lipophilicity, indicating the compound has some affinity for lipid environments while maintaining some water solubility characteristics.

Chemical Characteristics

2,4-Dichlorobenzamide possesses chemical characteristics influenced by both its amide functional group and the chlorinated aromatic ring. The amide group (-CONH2) can participate in hydrogen bonding, serving as both a hydrogen bond donor and acceptor, which influences its solubility behavior and interactions with biological systems.

The presence of two chlorine atoms on the benzene ring introduces electron-withdrawing effects that make the aromatic ring electron-deficient. This characteristic affects the reactivity of the compound, particularly in electrophilic and nucleophilic substitution reactions. The chlorine atoms also introduce steric effects that can influence reaction pathways and rates.

Under certain conditions, 2,4-Dichlorobenzamide may undergo hydrolysis of the amide bond, especially in strongly acidic or basic environments. During thermal decomposition or combustion, it can potentially release toxic gases including hydrogen chloride, nitrogen oxides, and carbon monoxide, which necessitates proper handling procedures.

Identification and Nomenclature

CAS Number and Identifiers

2,4-Dichlorobenzamide is uniquely identified through several standardized chemical identifiers that facilitate its precise recognition in chemical databases and literature. These identifiers are presented in the following table:

Identifier Type	Value
CAS Number	2447-79-2
EINECS	219-505-4
MFCD	MFCD00007974
HS Code	2924299090
WGK Germany	3

The CAS (Chemical Abstracts Service) Registry Number 2447-79-2 serves as the primary international identifier for this compound. The EINECS (European Inventory of Existing Commercial Chemical Substances) number 219-505-4 identifies the substance within European regulatory frameworks. These identifiers are essential for regulatory compliance, safety documentation, and chemical inventory management.

Synonyms and Alternative Names

2,4-Dichlorobenzamide is known by several synonyms and alternative nomenclature across scientific literature and commercial contexts. These alternative names include:

• 2,4-DichlorobenzaMide

• Benzamide, 2,4-dichloro-

• 2,4-dichloro-benzoic acid amide

• 2,4-Dichlor-benzamid

• 2,4-Dichlor-benzoesaeure-amid

• 2,4-Dichloro benzamide

These synonyms reflect variations in naming conventions and language-specific adaptations, but all refer to the same chemical entity. The systematic IUPAC name for this compound is 2,4-dichlorobenzamide, which precisely describes its chemical structure according to international chemical nomenclature standards.